Cas no 37098-61-6 (Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]-)
37098-61-6 structure
Product Name:Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]-
CAS No:37098-61-6
MF:C13H15Cl2NO4S
MW:352.23350071907
CID:1480856
Update Time:2024-08-23
Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]-
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- Inchi: 1S/C13H15Cl2NO4S/c14-8-9-3-5-16(6-4-9)21(19,20)10-1-2-12(15)11(7-10)13(17)18/h1-2,7,9H,3-6,8H2,(H,17,18)
- InChI Key: HYHZOVUBQGJBAP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N2CCC(CCl)CC2)(=O)=O)=CC=C1Cl
Computed Properties
- Exact Mass: 351.01005
Experimental Properties
- Density: 1.457±0.06 g/cm3(Predicted)
- Boiling Point: 533.2±60.0 °C(Predicted)
- PSA: 74.68
- pka: 2.52±0.25(Predicted)
Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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